1-(2-Ethoxyethyl)-3,4,9-trimethyl-7-prop-2-enyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione

• IUPAC Name: 1-(2-ethoxyethyl)-3,4,9-trimethyl-7-prop-2-enyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C17H24N6O3/c1-6-8-21-15(24)13-14(20(5)17(21)25)18-16-22(9-10-26-7-2)19-11(3)12(4)23(13)16/h6,12H,1,7-10H2,2-5H3
• InChI Key: CEDUDVDXZOFRAA-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=NC3=C(N2C(C(=N1)C)C)C(=O)N(C(=O)N3C)CC=C
• Molecular Formula: C17H24N6O3
• Molecular Weight: 360.4 g/mol

Description

1-(2-Ethoxyethyl)-3,4,9-trimethyl-7-prop-2-enyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione is a useful research compound. Its molecular formula is C17H24N6O3 and its molecular weight is 360.418. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Antiviral Activity

1-(2-Ethoxyethyl)-3,4,9-trimethyl-7-prop-2-enyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione belongs to a class of purine analogues with potential applications in chemical synthesis and antiviral research. A study by Kim, Bartholomew, Allen, Robins, and Revankar (1978) demonstrated the synthesis of imidazo[1,2-a]-s-triazine nucleosides and nucleotides, which are related derivatives, and tested their activity against various viruses, including rhinovirus, in tissue culture (Kim et al., 1978).

Triazine Derivatives and Antitumor Activity

Another area of interest is the synthesis of triazine derivatives for antitumor applications. Ueda, Adachi, Sakakibara, Asano, and Nakagami (1987) synthesized novel heterocycles, including triazino purines, and examined their antitumor activity. They found that some compounds exhibited activity against P388 leukemia (Ueda et al., 1987).

Plant Growth Promotion

In the field of agriculture, triazinone derivatives have been explored for their plant growth-promoting activities. Ogawa, Matsui, and Tobitsuka (1978) studied the effect of triazinone derivatives on rice seedling growth and found that certain compounds could synergize the effect of gibberellic acid, leading to enhanced shoot elongation in rice (Ogawa et al., 1978).

Anticancer, Anti-HIV, and Antimicrobial Activities

Ashour, Rida, El‐Hawash, ElSemary, and Badr (2012) conducted a study synthesizing triazino and triazolo purine derivatives, testing them for anticancer, anti-HIV-1, and antimicrobial activities. They discovered that some compounds exhibited considerable activity against various cancer cell lines and moderate anti-HIV activity (Ashour et al., 2012).

Crystal Structure and Chemical Properties

The crystal structure and chemical properties of triazine derivatives, which are closely related to the compound , have been extensively studied. For instance, Qing-min, Gang, Rui-lian, and Run-qiu (2004) synthesized and analyzed the crystal structure of 3,5-di(2-propenyl)-6-phenyl-1,3,5-triazine-2,4-dione, providing insights into its molecular geometry and interactions (Qing-min et al., 2004).